Cas no 31163-66-3 (1H-Indazole, 3,4-dinitro-)

• Product Name: 1H-Indazole, 3,4-dinitro-
• CAS No: 31163-66-3
• MF: C₇H₄N₄O₄
• MW: 208.131060600281
• CID: 1452171
• Update Time: 2024-08-24

1H-Indazole, 3,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3,4-dinitro-
• 3,4-Dinitroindazol

• Inchi： 1S/C7H4N4O4/c12-10(13)5-3-1-2-4-6(5)7(9-8-4)11(14)15/h1-3H,(H,8,9)
• InChI Key： DNNXTOZIGAIGFG-UHFFFAOYSA-N
• SMILES： N1C2=C(C([N+]([O-])=O)=CC=C2)C([N+]([O-])=O)=N1

Computed Properties

• Exact Mass: 208.02332
• Monoisotopic Mass: 208.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.752±0.06 g/cm3(Predicted)
• Boiling Point: 488.0±25.0 °C(Predicted)
• PSA: 114.96
• pka: 7.10±0.40(Predicted)